2-(6-Chloroquinolin-4-yl)oxyacetonitrile

• IUPAC Name: 2-(6-chloroquinolin-4-yl)oxyacetonitrile
• InChI: InChI=1S/C11H7ClN2O/c12-8-1-2-10-9(7-8)11(3-5-14-10)15-6-4-13/h1-3,5,7H,6H2
• InChI Key: SJUSFJRXADDZIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CC(=C2C=C1Cl)OCC#N
• Molecular Formula: C11H7ClN2O
• Molecular Weight: 218.64 g/mol

Description

2-(6-Chloroquinolin-4-yl)oxyacetonitrile is a quinoline-based organic compound characterized by a chlorinated quinoline core linked to an acetonitrile moiety via an ether oxygen atom. The quinoline scaffold, a bicyclic structure comprising a benzene ring fused to a pyridine ring, is substituted with a chlorine atom at position 6 and an oxyacetonitrile group at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Chloroquinolin-4-yl)oxyacetonitrile typically involves the reaction of 6-chloroquinoline with chloroacetonitrile in the presence of a base. The reaction is carried out under reflux conditions to facilitate the formation of the desired product. The general reaction scheme is as follows:

Starting Materials: 6-chloroquinoline and chloroacetonitrile.

Reagents: A base such as sodium hydroxide or potassium carbonate.

Conditions: Reflux in an appropriate solvent like ethanol or acetonitrile.

Industrial Production Methods

Industrial production of 2-(6-Chloroquinolin-4-yl)oxyacetonitrile may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-(6-Chloroquinolin-4-yl)oxyacetonitrile can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group on the quinoline ring can be substituted by nucleophiles such as amines or thiols.

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or thiourea in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Major Products Formed

Nucleophilic Substitution: Formation of substituted quinoline derivatives.

Oxidation: Formation of quinoline N-oxides.

Reduction: Formation of primary amines.

Scientific Research Applications

2-(6-Chloroquinolin-4-yl)oxyacetonitrile has several applications in scientific research:

Medicinal Chemistry: Used as a building block for the synthesis of potential drug candidates, particularly for antimicrobial and antimalarial agents.

Biological Studies: Investigated for its activity against various pathogens, including bacteria and fungi.

Industrial Applications: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-(6-Chloroquinolin-4-yl)oxyacetonitrile is not fully understood but is believed to involve interaction with specific molecular targets in pathogens. The compound may inhibit key enzymes or disrupt cellular processes, leading to the death of the microorganism. Further studies are needed to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound 2-(6-chloro-4-phenylquinazolin-2-yl)sulfanylacetonitrile (CAS: 708289-58-1) serves as a relevant comparator. Below is a systematic comparison:

Property	2-(6-Chloroquinolin-4-yl)oxyacetonitrile	2-(6-Chloro-4-phenylquinazolin-2-yl)sulfanylacetonitrile
Core Heterocycle	Quinoline (C₉H₆N)	Quinazoline (C₈H₅N₂)
Substituents	-Cl at position 6; -OCH₂CN at position 4	-Cl at position 6; -SCH₂CN at position 2; -Ph at position 4
Molecular Formula	C₁₁H₆ClN₂O	C₁₆H₁₀ClN₃S
Functional Groups	Ether, nitrile	Thioether, nitrile, phenyl

Key Differences and Implications

Heterocyclic Core: Quinoline (one nitrogen) vs. Substitution Patterns: The phenyl group at position 4 in the quinazoline derivative increases lipophilicity, which could enhance membrane permeability compared to the quinoline analog.

Functional Group Variations :

• Ether (O-linked) vs. Thioether (S-linked) : The thioether group in the comparator compound introduces sulfur, which is more polarizable than oxygen. This may alter reactivity (e.g., susceptibility to oxidation) and electronic properties (e.g., resonance effects).
• Nitrile Group : Both compounds retain the nitrile moiety, which is often leveraged in medicinal chemistry for its metabolic stability and hydrogen-bond acceptor capacity.

Synthetic Accessibility: The quinoline-based compound may be synthesized via nucleophilic aromatic substitution or Ullmann-type coupling, whereas the quinazoline derivative likely requires cyclocondensation of anthranilic acid derivatives with thioureas or similar sulfur-containing reagents.

Limitations and Recommendations

The provided evidence focuses on a structurally distinct quinazoline derivative, limiting direct comparisons of pharmacological or physicochemical data for 2-(6-Chloroquinolin-4-yl)oxyacetonitrile. Further studies should explore:

• Experimental data (e.g., melting point, logP, IC₅₀ values).
• Synthetic routes and scalability for industrial applications.